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Compound Name: Thiourea-d4
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Cat. No.: B095856
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Executive Summary

o Compound: Thiourea-d4 (Tetradeuterothiourea)
e Formula: CS(ND2)2
¢ MW: 80.15 g/mol (vs. 76.12 g/mol for native)

o Critical Attribute:Labile Deuterium. The deuterium atoms are located on nitrogen, rendering
them susceptible to rapid exchange with atmospheric moisture or protic solvents.

o Primary Application: Precursor for deuterated heterocycles (drug discovery), protein
solubilization agent in proteomics, and metabolic tracer.

Synthesis & Isotopic Enrichment Mechanisms

High-purity Thiourea-d4 (>98 atom % D) is not merely "made"; it is "captured” in an anhydrous
state. Two primary routes exist, with distinct implications for stability.[1][2]
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Route A: Total Synthesis (The "Gold Standard")

The most robust method involves the reaction of Carbon Disulfide (CSz) with Deuterated
Ammonia (NDs) in a sealed, anhydrous system. This prevents the introduction of protons from
the start.

» Advantage: Yields >99% isotopic purity.

¢ Risk: Any exposure to H20 during workup initiates degradation to Thiourea-d3/d2.

Route B: D20 Exchange (The "Lab Scale" Method)

Native thiourea is dissolved in excess Deuterium Oxide (D20) and lyophilized.
e Mechanism: Equilibrium-driven exchange.

o Limitation: Requires multiple cycles to approach 98% enrichment. Residual HDO trapped in
the crystal lattice can trigger "self-protonation” over time.

Analytical Validation: The "Self-Validating" Protocol

CRITICAL WARNING: Standard purity checks using Methanol-d4 (CDsOD) or D20 will fail.
These solvents contain exchangeable atoms that will scramble with the Thiourea-d4, leading
to false low-purity readings.

Protocol: Quantitative NMR (qNMR) for Isotopic Purity

To validate isotopic purity, you must use a solvent that is aprotic and anhydrous.
o Recommended Solvent: DMSO-d6 (anhydrous, ampouled).
 Alternative: Acetone-d6 (if solubility permits, though thiourea solubility is lower).

o Forbidden Solvents: D20, Methanol-d4, Ethanol-d6, Chloroform-d (unless strictly dried, as
acidity in CDCIs catalyzes exchange).

Step-by-Step Validation Workflow:

e Environment: Perform sample prep in a glove box or a desiccated glove bag.
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Solvent Check: Open a fresh ampoule of DMSO-d6.

Sample Prep: Dissolve ~5 mg Thiourea-d4 in 0.6 mL DMSO-d6.
Acquisition: Run tH-NMR immediately.

Interpretation:

o Thiourea-d4 Signal: Silent (no peak).

o Residual H Signal: Look for a broad singlet at ~7.1 ppm.

o Calculation: Compare the integral of the residual NH signal against the residual solvent
peak (DMSO quintet at 2.50 ppm).

o Note: If you see a sharp peak at 3.33 ppm, your DMSO is wet (H20), and your
measurement is compromised.
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Start Purity Check
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FAIL: H/D Scrambling Acquire 1H-NMR

Impossible to measure purity

Calculate Residual H
at ~7.1 ppm

Click to download full resolution via product page

Caption: Decision logic for accurate isotopic purity determination, highlighting the necessity of

anhydrous aprotic solvents.

Stability Profile & Degradation Pathways

Thiourea-d4 is chemically stable but isotopically fragile.
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Stressor Effect Outcome Prevention
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The "Back-Exchange" Danger

Unlike C-D bonds (which are stable for decades), N-D bonds exchange with atmospheric
moisture within minutes.

» Visual Sign: Caking or clumping of the white crystal indicates moisture absorption, signaling
likely isotopic degradation.

Applications in Drug Development
A. Internal Standard for Mass Spectrometry

Thiourea-d4 is used to quantify thiourea levels in biological matrices (e.qg., thyroid studies) or
as a surrogate for sulfur-containing metabolites.

e Mass Shift: +4 Da (m/z 80 vs 76).
o Fragmentation: In ESI-MS/MS, look for the loss of NDs (mass 20) vs NHs (mass 17).

» Protocol Tip: When spiking into plasma/urine, do not expect the deuterium to remain if the
matrix is aqueous. Thiourea-d4 cannot be used as an internal standard in aqueous
processing unless you are measuring the intact mass immediately or using it for extraction
recovery before derivatization.

B. Synthesis of Deuterated Heterocycles
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The most high-value application is condensing Thiourea-d4 with alpha-haloketones (Hantzsch
Thiazole Synthesis) to create deuterated thiazoles, common pharmacophores in kinase
inhibitors.

Thiourea-d4
(CS(ND2)2)
Condensation - H20, -HX Deuterated Thiazole
> (Anhydrous EtOH) (Stable C-D bond)

Click to download full resolution via product page

Alpha-Haloketone
(R-CO-CH2-X)

Caption: Synthesis of stable deuterated thiazoles using Thiourea-d4. The final C-D bond on
the thiazole ring is non-exchangeable.

Handling & Storage Protocols

To maintain the "Certificate of Analysis" purity specifications, follow this rigorous storage
protocol:

Primary Container: Amber glass vial with a Teflon-lined screw cap.

e Secondary Barrier: Heat-sealed Mylar bag containing a packet of activated silica gel or
molecular sieves.

o Temperature: Refrigerate (2-8°C). Freezing is acceptable but increases the risk of
condensation upon thawing.

o Usage Rule: Allow the vial to equilibrate to room temperature inside the desiccator before
opening to prevent condensation from the air (which would immediately protonate the
surface).

References

e Synthesis & Exchange Mechanisms
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(Foundational chemistry for thiourea synthesis).

o Chemistry LibreTexts. "Deuterium Exchange."[4] Link (Mechanism of N-H/N-D exchange).
e Analytical Standards (NMR)

o Babij, N. R., et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred
Solvents Used in Process and Green Chemistry."[5] Org.[3][6][7] Process Res. Dev. 2016,
20, 3, 661-667. Link (Reference for solvent impurities and chemical shifts).

o Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory
Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic
Chemist." Organometallics 2010, 29, 9, 2176-2179. Link

o Applications in Proteomics

o Lanne, B., et al. "Thiourea enhances mapping of the proteome from murine white adipose
tissue."[8] Proteomics 2001, 1(7), 819-28.[8] Link (Demonstrates thiourea's role in
solubilization, relevant for d4 application).

o Safety & Stability

o Sigma-Aldrich. "Safety Data Sheet: Thiourea-d4." Link (Specific safety and stability data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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